2-(2,4-dimethylthiazol-5-yl)-N-(3,4,5-trimethoxybenzyl)acetamide

• IUPAC Name: 2-(2,4-dimethyl-1,3-thiazol-5-yl)-N-[(3,4,5-trimethoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C17H22N2O4S/c1-10-15(24-11(2)19-10)8-16(20)18-9-12-6-13(21-3)17(23-5)14(7-12)22-4/h6-7H,8-9H2,1-5H3,(H,18,20)
• InChI Key: ICVPIOZNINPCAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)CC(=O)NCC2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C17H22N2O4S
• Molecular Weight: 350.4 g/mol

Description

2-(2,4-dimethylthiazol-5-yl)-N-(3,4,5-trimethoxybenzyl)acetamide, also known as MTTA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MTTA is a thiazole-based compound that has been synthesized using several methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Biological and Environmental Implications

Compounds with similar structures have been explored for their diverse biological effects and environmental interactions. For instance, derivatives of acetamide and formamide exhibit significant commercial importance, and recent studies have expanded our knowledge about their biological and environmental impact (Kennedy, 2001). Such insights suggest that 2-(2,4-dimethylthiazol-5-yl)-N-(3,4,5-trimethoxybenzyl)acetamide could be researched for its environmental toxicity or its utility in industrial processes.

Pharmacological Potential

Research into compounds like pentamidine isethionate reveals its antiprotozoal activity and use in treating specific pneumonia cases, highlighting the pharmacological potential of complex molecules (Goa & Campoli-Richards, 1987). This suggests avenues for investigating the subject compound's therapeutic applications, possibly in antimicrobial or antiprotozoal drug development.

Chemical Synthesis and Modification

The synthesis of benzazoles and derivatives, including the guanidine moiety, demonstrates the broad interest in developing new compounds for therapeutic applications (Rosales-Hernández et al., 2022). Given the structural complexity of this compound, similar synthetic methods could be applied to explore its potential as a pharmacophore.

Neuroplasticity and Antidepressant Effects

Studies on ketamine and classical psychedelics have unveiled neuroplasticity as a key mechanism in their antidepressant effects (Aleksandrova & Phillips, 2021). This area of research opens up potential investigations into how this compound might influence neurobiological pathways and contribute to novel psychiatric treatments.